Cas no 1040668-31-2 (N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide)

• Product Name: N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide
• CAS No: 1040668-31-2
• MF: C₂₁H₂₁N₃O₆S₂
• MW: 475.537942647934
• CID: 6074950
• PubChem ID: 27376810
• Update Time: 2025-07-25

N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide
• N-(1,3-benzodioxol-5-ylmethyl)-3-[2-[(4-methoxyphenyl)sulfonylamino]-1,3-thiazol-4-yl]propanamide
• 4-Thiazolepropanamide, N-(1,3-benzodioxol-5-ylmethyl)-2-[[(4-methoxyphenyl)sulfonyl]amino]-
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)propanamide
• F5326-0290
• 1040668-31-2
• VU0642032-1
• AKOS024506971

• Inchi： 1S/C21H21N3O6S2/c1-28-16-4-6-17(7-5-16)32(26,27)24-21-23-15(12-31-21)3-9-20(25)22-11-14-2-8-18-19(10-14)30-13-29-18/h2,4-8,10,12H,3,9,11,13H2,1H3,(H,22,25)(H,23,24)
• InChI Key： MMOZPDQJDMKOOO-UHFFFAOYSA-N
• SMILES： S1C=C(CCC(NCC2=CC=C3OCOC3=C2)=O)N=C1NS(C1=CC=C(OC)C=C1)(=O)=O

Computed Properties

• Exact Mass: 475.08717775g/mol
• Monoisotopic Mass: 475.08717775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 153Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide

Introduction to N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide (CAS No. 1040668-31-2)

N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1040668-31-2, represents a fusion of heterocyclic chemistry and bioactive molecular design, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of this compound features a complex arrangement of functional groups, including a 2H-1,3-benzodioxol moiety, a 4-methoxybenzenesulfonamido group, and a 1,3-thiazole ring system. These components are strategically positioned to interact with biological targets in a manner that could potentially modulate various physiological pathways. The presence of the benzodioxol ring suggests possible interactions with serotonergic receptors, while the thiazole ring is known for its role in antimicrobial and anti-inflammatory activities.

In recent years, there has been growing interest in the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide embodies this concept by integrating several bioactive moieties into a single molecule. This approach not only increases the likelihood of finding a lead compound but also reduces the complexity of drug development processes.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of the 4-methoxybenzenesulfonamido group is particularly critical, as it introduces a sulfonamide moiety known for its ability to enhance binding affinity to biological targets. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular architecture.

Evaluation of the pharmacological properties of N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide has revealed promising results in preclinical studies. Initial assays have indicated potential activity against various disease models, including those related to central nervous system disorders and inflammatory conditions. The compound's ability to interact with multiple receptors and enzymes suggests broad therapeutic applications.

The role of computational chemistry in the optimization of this compound cannot be overstated. Molecular modeling studies have been employed to predict binding interactions with potential targets, such as serotonin receptors and inflammatory enzymes. These simulations have provided valuable insights into the structural modifications needed to enhance potency and selectivity. By leveraging computational tools, researchers can accelerate the drug discovery process and reduce experimental costs.

In conclusion, N-[(2H-1,3-benzodioxol-5-yl)methyl]-3-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]propanamide (CAS No. 1040668-31-2) represents a significant advancement in pharmaceutical research. Its unique molecular design and promising pharmacological properties make it a compelling candidate for further development. As research continues to uncover new therapeutic applications for this compound, it is likely to play an important role in addressing unmet medical needs.